3-[(4-chlorobenzyl)thio]-4-ethyl-5-(4-fluorophenyl)-4H-1,2,4-triazole

• IUPAC Name: 3-[(4-chlorophenyl)methylsulfanyl]-4-ethyl-5-(4-fluorophenyl)-1,2,4-triazole
• InChI: InChI=1S/C17H15ClFN3S/c1-2-22-16(13-5-9-15(19)10-6-13)20-21-17(22)23-11-12-3-7-14(18)8-4-12/h3-10H,2,11H2,1H3
• InChI Key: PAQKXWRELLWAAZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=C(C=C2)Cl)C3=CC=C(C=C3)F
• Molecular Formula: C17H15ClFN3S
• Molecular Weight: 347.8 g/mol

Description

3-[(4-chlorobenzyl)thio]-4-ethyl-5-(4-fluorophenyl)-4H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a triazole derivative that has shown promising results in scientific research, particularly in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 3-[(4-chlorobenzyl)thio]-4-ethyl-5-(4-fluorophenyl)-4H-1,2,4-triazole involves the inhibition of certain enzymes, such as aromatase and cytochrome P450. Aromatase is an enzyme that plays a crucial role in the biosynthesis of estrogen, and the inhibition of this enzyme can lead to a decrease in estrogen levels. Cytochrome P450 is a family of enzymes that plays a crucial role in drug metabolism, and the inhibition of these enzymes can lead to an increase in drug concentration and efficacy.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(4-chlorobenzyl)thio]-4-ethyl-5-(4-fluorophenyl)-4H-1,2,4-triazole depend on the specific application and dosage. In studies involving the inhibition of aromatase, it has been shown to decrease estrogen levels, which can have effects on various physiological processes, such as bone density and breast cancer growth. In studies involving the inhibition of cytochrome P450, it has been shown to increase drug concentration and efficacy, which can have both positive and negative effects on the body.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-chlorobenzyl)thio]-4-ethyl-5-(4-fluorophenyl)-4H-1,2,4-triazole in lab experiments include its potential applications in various fields of scientific research, its ability to inhibit certain enzymes, and its potential use as a diagnostic tool. The limitations include the need for proper safety protocols during the synthesis process, the potential for side effects or toxicity, and the need for further research to fully understand its mechanisms of action and potential applications.

Future Directions

There are several future directions for the research and development of 3-[(4-chlorobenzyl)thio]-4-ethyl-5-(4-fluorophenyl)-4H-1,2,4-triazole. These include further studies on its mechanisms of action, its potential use as a diagnostic tool, its potential applications in drug development, and its potential use in combination with other drugs or therapies. Additionally, further research is needed to fully understand its potential side effects and toxicity, as well as its safety profile for use in humans.
Conclusion:
In conclusion, 3-[(4-chlorobenzyl)thio]-4-ethyl-5-(4-fluorophenyl)-4H-1,2,4-triazole is a chemical compound that has shown promising results in scientific research, particularly in the fields of biochemistry and pharmacology. Its potential applications include its use as an antifungal, antitumor, and anti-inflammatory agent, as well as its potential use as a diagnostic tool. However, further research is needed to fully understand its mechanisms of action, potential applications, and safety profile.

Scientific Research Applications

3-[(4-chlorobenzyl)thio]-4-ethyl-5-(4-fluorophenyl)-4H-1,2,4-triazole has shown potential applications in various fields of scientific research. In the field of biochemistry, it has been studied for its ability to inhibit the activity of certain enzymes, such as aromatase and cytochrome P450. In the field of pharmacology, it has been studied for its potential use as an antifungal, antitumor, and anti-inflammatory agent. It has also been studied for its potential use as a diagnostic tool for cancer detection.